![molecular formula C10H16ClNO B6247420 2-methoxy-2-(4-methylphenyl)ethan-1-amine hydrochloride CAS No. 2408971-91-3](/img/no-structure.png)
2-methoxy-2-(4-methylphenyl)ethan-1-amine hydrochloride
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Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For a similar compound “2-methoxy-2-(2-methylphenyl)ethan-1-amine hydrochloride”, the InChI code is1S/C10H15NO.ClH/c1-8-5-3-4-6-9(8)10(7-11)12-2;/h3-6,10H,7,11H2,1-2H3;1H
. This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its appearance, density, boiling point, and more. For a similar compound “2-methoxy-2-(2-methylphenyl)ethan-1-amine hydrochloride”, it has a molecular weight of 201.7, a melting point of 153-154 degrees Celsius, and it appears as a powder .Future Directions
The future directions for the study of “2-methoxy-2-(4-methylphenyl)ethan-1-amine hydrochloride” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. As more research is conducted, we may gain a better understanding of this compound and its potential applications .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-2-(4-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 4-methylacetophenone with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-methylacetophenone", "methylamine", "sodium borohydride", "hydrochloric acid", "methanol" ], "Reaction": [ "4-methylacetophenone is reacted with excess methylamine in methanol to form the imine intermediate.", "The imine intermediate is reduced using sodium borohydride in methanol to yield the amine intermediate.", "The amine intermediate is then treated with hydrochloric acid to form 2-methoxy-2-(4-methylphenyl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2408971-91-3 |
Molecular Formula |
C10H16ClNO |
Molecular Weight |
201.69 g/mol |
IUPAC Name |
2-methoxy-2-(4-methylphenyl)ethanamine;hydrochloride |
InChI |
InChI=1S/C10H15NO.ClH/c1-8-3-5-9(6-4-8)10(7-11)12-2;/h3-6,10H,7,11H2,1-2H3;1H |
InChI Key |
MNWSWYVOBJMMDY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(CN)OC.Cl |
Purity |
95 |
Origin of Product |
United States |
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